Cas no 60526-88-7 (1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)-)
60526-88-7 structure
Product Name:1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)-
CAS No:60526-88-7
MF:C15H22O2
MW:234.333984851837
CID:497164
PubChem ID:12321292
Update Time:2025-04-19
1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)-
- 5-(2-cyclohexylpropan-2-yl)benzene-1,3-diol
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- Inchi: 1S/C15H22O2/c1-15(2,11-6-4-3-5-7-11)12-8-13(16)10-14(17)9-12/h8-11,16-17H,3-7H2,1-2H3
- InChI Key: KJSPFEUPTUMFIR-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)C(C)(C)C1CCCCC1)O
Computed Properties
- Exact Mass: 234.16206
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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